Cas no 57963-39-0 ( )

structure
Chemical and Physical Properties
Names and Identifiers
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- 4-[(2,4-diaminopteridin-6-yl)methylamino]benzamide
- 4-(((2,4-diaminopteridin-6-yl)methyl)amino)benzamide
- 4-{[(2,4-diaminopteridin-6-yl)methyl]amino}benzamide
- AG-G-04973
- CTK5A7698
- NSC233903
- Benzamide, 4-[[(2,4-diamino-6-pteridinyl)methyl]amino]-
- 57963-39-0
- CB4BV5VWA3
- SCHEMBL11633634
- NSC 233903
- 4-[[(2,4-Diamino-6-pteridinyl)methyl]amino]benzamide
- 136265-94-6
-
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- Inchi: InChI=1S/C14H14N8O/c15-11-10-13(22-14(17)21-11)19-6-9(20-10)5-18-8-3-1-7(2-4-8)12(16)23/h1-4,6,18H,5H2,(H2,16,23)(H4,15,17,19,21,22)
- InChI Key: ZPJMMISCPNTYNE-UHFFFAOYSA-N
- SMILES: C1=CC(=CC=C1C(=O)N)NCC2=CN=C3C(=N2)C(=NC(=N3)N)N
Computed Properties
- Exact Mass: 310.12932
- Monoisotopic Mass: 310.12905710g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 414
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 159Ų
- XLogP3: -0.5
Experimental Properties
- PSA: 158.72
- LogP: 3.18900
Related Literature
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Ji Hoon Park,Hee Sung Lee,Junyeong Lee,Kimoon Lee,Gyubaek Lee,Kwan Hyuck Yoon,Myung M. Sung,Seongil Im Phys. Chem. Chem. Phys., 2012,14, 14202-14206
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Fangyuan Lu,Renxiong Li,Nengjie Huo,Juehan Yang,Chao Fan,Xiaozhou Wang,Shengxue Yang,Jingbo Li RSC Adv., 2014,4, 5666-5670
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Satyam Kumar,G. D. Dwivedi,Shiv Kumar,R. B. Mathur,U. Saxena,A. K. Ghosh,Amish G. Joshi,H. D. Yang,Sandip Chatterjee Dalton Trans., 2015,44, 3109-3117
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Ileana Menegazzo,Alexander Fries,Stefano Mammi,Roberta Galeazzi,Gianluca Martelli,Mario Orena,Samuele Rinaldi Chem. Commun., 2006, 4915-4917
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Jayaraman Jayabharathi,Annadurai Prabhakaran,Chockalingam Karunakaran,Venugopal Thanikachalam,Munusamy Sundharesan RSC Adv., 2016,6, 18718-18736
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